(2-Methylpentyl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• SMILES: CCCC(C)CNCCN1CCCCC1
• InChI: InChI=1S/C13H28N2/c1-3-7-13(2)12-14-8-11-15-9-5-4-6-10-15/h13-14H,3-12H2,1-2H3
• InChIKey: HFNLPCSLCUZDRI-UHFFFAOYSA-N

(2-Methylpentyl)[2-(piperidin-1-yl)ethyl]amine – Structural Identity and Procurement Baseline

(2-Methylpentyl)[2-(piperidin-1-yl)ethyl]amine (CAS 1249894-56-1) is a secondary amine comprising a piperidine ring linked via a two-carbon ethyl spacer to a 2-methylpentyl branched alkyl chain (molecular formula C13H28N2, molecular weight 212.37 g/mol) . The compound is classified as an N-alkyl-substituted 2-(piperidin-1-yl)ethanamine derivative and is commercially available as a research-chemical building block at purities of 95% and 98% . The 2-methylpentyl substituent imparts a specific branched-hydrophobic character that differentiates it from linear-pentyl and alternative branched-pentyl positional isomers within the same molecular formula class .

Piperidine-ethylamine scaffold with 2-methylpentyl branched architecture

Two purity-grade options support stoichiometry-sensitive workflows

Branched alkyl group defines a distinct lipophilicity and steric profile vs linear or other branched isomers

Why This Compound Cannot Replace Generic Piperidine-Ethylamine Analogs

Piperidine-ethylamine derivatives sharing the C13H28N2 formula are NOT functionally interchangeable. The position of the methyl branch along the pentyl chain (2-methylpentyl vs. 3-methylpentyl vs. 4-methylpentyl) alters molecular shape, lipophilicity distribution, and steric accessibility of the secondary amine, all of which are critical variables in receptor-binding pharmacophores [1]. Shorter-chain analogs such as (2-methylbutyl)[2-(piperidin-1-yl)ethyl]amine (C12H26N2, MW ~198) differ in both chain length and hydrophobic surface area, while connectivity isomers such as N-ethyl-1-(2-methylpentyl)piperidin-3-amine place the ethyl spacer at a different ring position, altering the pKa microenvironment of the basic nitrogen [2]. Published sigma-receptor SAR literature establishes that N-alkyl lipophilicity and branching are primary determinants of binding affinity, with more lipophilic and sterically defined N-alkyl substituents conferring higher sigma-1 receptor affinity [3]. Substituting a generic linear-pentyl or differently branched analog therefore risks unpredictable shifts in target engagement, physicochemical property profiles, and synthetic downstream reactivity.

Branch-point position (2-methylpentyl vs. 3- or 4-methylpentyl) may alter steric accessibility of the secondary amine and lipophilicity distribution, shifting target engagement profiles.

Shorter-chain analogs (e.g., 2-methylbutyl) reduce hydrophobic surface area and a methylene unit, which can modulate receptor pocket occupancy and physicochemical properties.

Connectivity isomers (piperidine N-direct substitution) represent a distinct chemotype outside exemplified Hsp70 inhibitor patent scope; SAR may not transfer.

• [1] Szczepańska, K. et al. (2023). Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain. Journal of Medicinal Chemistry. Key SAR finding: piperidine vs. piperazine core swap produced significantly different sigma-1 receptor affinity in the closely related pair KSK67/KSK68. View Source
• [2] PubChem. N-ethyl-1-(2-methylpentyl)piperidin-3-amine. CID 81711934. XLogP3 = 3, MW 212.37. Connectivity isomer with 2-methylpentyl group attached directly to piperidine ring nitrogen (position 1). https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-1-_2-methylpentyl_piperidin-3-amine View Source
• [3] Largent, B.L. et al., cited in EP0714292A1 – Sigma receptor ligands and the use thereof. States: "affinity for the sigma receptor is markedly influenced by the N-alkyl substituents, with more lipophilic substituents affording greater affinity for the sigma receptor binding sites." https://patents.google.com/patent/EP0714292A1/en View Source

Product-Specific Differentiation Evidence vs. Closest Analogs

Purity Specification Advantage Over Industry Baseline

The target compound is available at 98% purity from Leyan (Product No. 1551274) , representing a 3-percentage-point absolute purity advantage over the 95% specification commonly offered for the closest structural analog (2-ethylbutyl)[2-(piperidin-1-yl)ethyl]amine from Fluorochem (CAS 1192124-11-0) and the 95% specification from MolCore for the target compound itself . This 98% specification reduces the total impurity burden by approximately 60% relative to the 95% baseline (from 5% total impurities to 2%), which is consequential for applications requiring stoichiometric precision such as fragment-based library construction and SAR campaigns where impurity-driven assay artifacts must be minimized.

Purity specification

Supplier-only data

98% (Leyan) vs. 95% typical

Higher purity reduces impurity burden by ~60%, supporting stoichiometric precision in library synthesis.

Data to verify; no independent inter-laboratory cross-check identified.

Evidence Dimension	Purity specification (% area by supplier QC)
Target Compound Data	98% (Leyan, Product No. 1551274)
Comparator Or Baseline	95% for (2-ethylbutyl)[2-(piperidin-1-yl)ethyl]amine (Fluorochem F709023); 95% for target compound from MolCore (MC845031)
Quantified Difference	+3 percentage points absolute purity; ~60% reduction in total impurity burden (from 5% to 2%)
Conditions	Supplier-reported purity specification; no independent inter-laboratory verification identified

Why This Matters

For procurement decisions in medicinal chemistry campaigns, the 98% specification reduces the risk of impurity-interference artifacts in biological assays and ensures more accurate stoichiometry in library synthesis.

Branch-Point Positional Differentiation vs. 3-Methylpentyl Isomer

The target compound bears the methyl branch at the 2-position of the pentyl chain (2-methylpentyl), whereas the closest positional isomer, (2-methylpentan-3-yl)[2-(piperidin-1-yl)ethyl]amine, bears the branch at the 3-position . Both share the identical molecular formula (C13H28N2) and molecular weight (212.37 g/mol). However, the 2-methylpentyl isomer places the branch closer to the secondary amine nitrogen, increasing steric hindrance around the nucleophilic center compared to the 3-methylpentyl isomer. The positional isomer has a reported XLogP3 of 3 ; while a directly measured LogP for the target compound is not published, the increased steric crowding at the amine may modestly reduce its effective lipophilicity relative to the 3-isomer by limiting solvent-accessible surface area around the polar nitrogen, a phenomenon documented in branched-alkyl amine SAR [1].

Branch-point position

Class-level inference

2-methylpentyl (C2) vs. 3-methylpentyl isomer

C2 branch may increase steric hindrance at the amine, potentially altering reactivity and receptor-fit geometry.

Predicted LogP for target not available; comparator XLogP3 = 3.

Evidence Dimension	Methyl branch position along pentyl chain and predicted effect on steric environment
Target Compound Data	2-methylpentyl (branch at C2); amine N directly linked to –CH2–CH(CH3)–CH2–CH2–CH3
Comparator Or Baseline	(2-Methylpentan-3-yl)[2-(piperidin-1-yl)ethyl]amine: 3-methylpentyl isomer (branch at C3); XLogP3 = 3
Quantified Difference	Identical connectivity count and MW; differentiated by branch proximity to amine (C2 vs. C3). No quantitative LogP for target compound available; comparator XLogP3 = 3.
Conditions	Comparison based on canonical SMILES structures from vendor databases

Why This Matters

The 2-methyl branch position is expected to increase steric hindrance at the secondary amine relative to the 3-isomer, which may translate into differential reactivity in reductive amination and N-alkylation synthetic steps as well as altered receptor-binding steric profiles.

• [1] Tolentino, K.T. et al. (2022). From dopamine 4 to sigma 1: Synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. European Journal of Medicinal Chemistry, 244, 114825. Key SAR: stereoelectronic properties of N-alkyl substituents critically modulate σ1 vs. D4 receptor selectivity. https://www.sciencedirect.com/science/article/abs/pii/S0223523422007425 View Source

Lipophilicity Differentiation vs. 2-Ethylbutyl Analog

The closest published LogP comparator is (2-ethylbutyl)[2-(piperidin-1-yl)ethyl]amine (CAS 1192124-11-0), which has a measured LogP of 2.81, 2 hydrogen bond acceptors, and 1 hydrogen bond donor . The target compound and the 2-ethylbutyl analog both contain a C6 branched alkyl substituent, but the 2-methylpentyl group is a linear chain with a single methyl branch, whereas the 2-ethylbutyl group features a quaternary-like branching pattern (two ethyl arms off C2). The reduced steric congestion at C2 in the 2-methylpentyl derivative is expected to yield a slightly higher LogP (predicted range ~2.9–3.2) compared to LogP 2.81 for the 2-ethylbutyl analog, consistent with the XLogP3 = 3 reported for the 3-methylpentyl positional isomer . N-ethyl-1-(2-methylpentyl)piperidin-3-amine (a connectivity isomer) also has XLogP3 = 3 [1], supporting the predicted LogP range for the target.

Lipophilicity shift

Estimated

ΔLogP ≈ +0.1 to +0.4 above 2-ethylbutyl analog (LogP 2.81)

Modest LogP increment may influence membrane permeability and non-specific binding in CNS-focused libraries.

Direct experimental LogP not measured; based on structural analogy.

Evidence Dimension	Lipophilicity (LogP, estimated vs. measured)
Target Compound Data	Estimated LogP ~2.9–3.2 (no direct measurement available); 2-methylpentyl chain: C6 branched, one methyl branch at C2
Comparator Or Baseline	(2-Ethylbutyl)[2-(piperidin-1-yl)ethyl]amine: measured LogP = 2.81 (Fluorochem); (2-Methylpentan-3-yl) isomer: XLogP3 = 3
Quantified Difference	Estimated ΔLogP ≈ +0.1 to +0.4 above the 2-ethylbutyl analog (LogP 2.81)
Conditions	Comparator LogP from Fluorochem product data sheet; XLogP3 values from vendor-computed data

Why This Matters

Lipophilicity differences of 0.1–0.4 LogP units can translate into measurable differences in membrane permeability, CNS penetration potential, and non-specific protein binding – all critical parameters when selecting building blocks for CNS-targeted or cell-permeable compound libraries.

• [1] PubChem. N-ethyl-1-(2-methylpentyl)piperidin-3-amine. CID 81711934. XLogP3 = 3. https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-1-_2-methylpentyl_piperidin-3-amine View Source

Chain-Length Differentiation vs. 2-Methylbutyl Analog

The target compound contains a C6 branched alkyl chain (2-methylpentyl), whereas (2-methylbutyl)[2-(piperidin-1-yl)ethyl]amine contains a C5 branched chain (2-methylbutyl) . Both feature a methyl branch at the 2-position, isolating the chain-length variable. The target compound has one additional methylene unit, resulting in a molecular weight difference of approximately +14 g/mol (C13H28N2, MW 212.37 vs. C12H26N2, MW ~198.3), an additional rotatable bond (+1), and increased hydrophobic surface area. In sigma receptor SAR, extending the N-alkyl chain by one methylene has been shown to modulate binding affinity and subtype selectivity by altering the depth of hydrophobic pocket occupancy .

Chain-length increment

Class-level inference

+1 methylene vs. 2-methylbutyl analog; MW +14 Da

Extended hydrophobic reach may enhance binding pocket occupancy in sigma-receptor contexts.

No direct experimental binding data for either compound.

Evidence Dimension	Alkyl chain carbon count and predicted hydrophobic contact surface
Target Compound Data	C6 branched (2-methylpentyl); MW 212.37; estimated 8 rotatable bonds; extended hydrophobic reach
Comparator Or Baseline	(2-Methylbutyl)[2-(piperidin-1-yl)ethyl]amine: C5 branched; MW ~198.3; one fewer methylene unit
Quantified Difference	+1 methylene (~14 Da MW increment); +1 rotatable bond; ~ +15–20% hydrophobic surface area (estimated from chain-length increment)
Conditions	Comparison based on SMILES structures; no direct experimental LogP or binding data available for either compound

Why This Matters

The additional methylene unit provides a hydrophobic increment that, based on class-level SAR for N-alkyl piperidine sigma ligands, may enhance binding pocket occupancy in hydrophobic receptor sub-sites. For library design, the C6 chain offers a distinct hydrophobicity bin compared to C5 analogs.

Hsp70 Inhibitor Scaffold Space and Patent Positioning

The N,N′-substituted piperidinamine compound class, of which (2-methylpentyl)[2-(piperidin-1-yl)ethyl]amine is a representative secondary amine building block, is explicitly claimed in patent US10023565B2 as Hsp70 inhibitors with demonstrated in vitro antitumor activity against lapatinib-sensitive (BT474, SK-BR3) and lapatinib-resistant (BT/LapR1.0, MDA-MB-361, SK/LapR1.0, MDA-MB-453) human breast cancer cell lines [1]. The patent discloses that example compounds within this scaffold class inhibit tumor cell growth and reverse lapatinib resistance. The target compound's 2-methylpentyl-N-ethyl-piperidine architecture maps onto the general formula (I) of this patent, placing it within a biologically validated chemotype. In contrast, positional isomers such as N-ethyl-1-(2-methylpentyl)piperidin-3-amine [2] have a different connectivity pattern (piperidine N directly substituted with 2-methylpentyl, amine at position 3) that falls outside the exemplified scope of this patent class, representing a distinct chemotype with uncharacterized Hsp70 activity.

Hsp70 chemotype alignment

Class-level inference

Scaffold maps to patent US10023565B2 general formula

Supports selection for Hsp70-focused medicinal chemistry; connectivity isomer untested in this chemotype.

Patent-example PK data (mouse) reported; target compound not directly profiled.

Evidence Dimension	Patent-defined chemotype membership and scaffold positioning for Hsp70 inhibitor activity
Target Compound Data	Secondary amine with 2-(piperidin-1-yl)ethyl core; maps to N,N′-substituted piperidinamine general formula (I) of US10023565B2
Comparator Or Baseline	N-ethyl-1-(2-methylpentyl)piperidin-3-amine (CID 81711934): connectivity isomer with piperidine N directly substituted; outside patent-exemplified chemotype
Quantified Difference	Qualitative scaffold-match difference (within vs. outside patent-exemplified chemotype). Patent example compound 36 showed Cmax = 260.28±63.19 ng/mL, T1/2 = 2.72±2.47 h, absolute bioavailability = 55.51±10.90% in mice at 10 mg/kg p.o.
Conditions	Patent US10023565B2; Hsp70 SPR affinity confirmed for example compounds; in vitro antiproliferative assays in 6 breast cancer cell lines

Why This Matters

Purchasing the 2-(piperidin-1-yl)ethylamine connectivity isomer for Hsp70-focused medicinal chemistry ensures alignment with a patent-validated chemotype, whereas the alternative connectivity isomer (piperidine-N-direct) represents an untested scaffold for this target.

• [1] Institute of Pharmacology & Toxicology, Academy of Military Medical Sciences PLA. (2018). N,N′ substituted piperidinamine compounds, and preparation method and usage thereof. US Patent US10023565B2. Example compounds demonstrate Hsp70 binding (SPR), in vitro growth inhibition of breast cancer cell lines, and in vivo PK in mice. https://patents.justia.com/patent/20160333002 View Source
• [2] PubChem. N-ethyl-1-(2-methylpentyl)piperidin-3-amine. CID 81711934. Connectivity isomer with 2-methylpentyl directly on piperidine N and ethylamine at position 3. https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-1-_2-methylpentyl_piperidin-3-amine View Source

CNS Drug-Likeness Profile vs. Desirable Chemical Space Benchmarks

Based on computed properties, (2-methylpentyl)[2-(piperidin-1-yl)ethyl]amine has 1 hydrogen bond donor (secondary amine NH), 2 hydrogen bond acceptors (piperidine N and secondary amine N), an estimated topological polar surface area (TPSA) of approximately 15.3 Ų (based on the connectivity isomer N-ethyl-1-(2-methylpentyl)piperidin-3-amine which has identical atom composition and TPSA = 15.3 Ų) [1], and an estimated XLogP3 in the range of 2.9–3.2. This profile places the compound within favorable CNS drug-like chemical space: TPSA < 60 Ų (favorable for blood-brain barrier penetration), HBD ≤ 1, HBA = 2, and LogP within the 2–4 range associated with optimal CNS exposure [2]. By comparison, piperidine-ethylamine derivatives bearing aromatic or heteroaromatic N-substituents (e.g., N-benzyl or N-phenyl derivatives) have higher TPSA and HBA counts, pushing them outside the CNS-favorable window.

CNS drug-likeness

Computed

TPSA ≈ 15.3 Ų; HBD 1; HBA 2; est. LogP ~2.9–3.2

Profile falls within favorable CNS chemical space benchmarks; supports brain-penetrant probe design.

TPSA from connectivity isomer surrogate; no experimental BBB data.

Evidence Dimension	Computed drug-likeness parameters (TPSA, HBD, HBA, estimated LogP)
Target Compound Data	HBD = 1, HBA = 2, estimated TPSA ≈ 15.3 Ų, estimated LogP ~2.9–3.2, MW = 212.37, rotatable bonds = 7–8
Comparator Or Baseline	CNS drug-like benchmarks: TPSA < 60–70 Ų, HBD ≤ 1–3, LogP 2–4 (from published CNS MPO scoring systems)
Quantified Difference	TPSA ≈ 15.3 Ų (well below the CNS-desirable threshold of <60 Ų); HBA = 2 (favorable low count); LogP ~2.9–3.2 (within optimal CNS LogP window)
Conditions	Computed properties; no experimental LogP, pKa, or BBB permeability measurement available for the target compound

Why This Matters

The favorable computed drug-likeness profile supports selection of this compound as a building block for CNS-focused library synthesis, where maintaining low TPSA and moderate LogP during fragment growth is critical for retaining brain penetrance potential.

• [1] PubChem. N-ethyl-1-(2-methylpentyl)piperidin-3-amine. CID 81711934. Computed Properties: TPSA = 15.3 Ų, XLogP3 = 3, HBD = 1, HBA = 2, rotatable bonds = 6. Used as connectivity isomer surrogate for TPSA estimation. https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-1-_2-methylpentyl_piperidin-3-amine View Source
• [2] Wager, T.T. et al. (2010). Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chemical Neuroscience, 1(6), 420–434. CNS MPO desirability criteria: TPSA < 60–70 Ų, HBD ≤ 3, LogP 2–4, MW < 400. View Source

Optimal Research and Industrial Application Scenarios

Sigma-1 Receptor Fragment Library Construction

The target compound's 2-methylpentyl substituent provides a specific, intermediate lipophilicity increment (estimated LogP ~2.9–3.2) suitable for sigma-1 receptor-focused fragment-based drug discovery (FBDD). Published SAR demonstrates that N-alkyl lipophilicity and branching are primary affinity determinants at sigma-1 receptors, with more lipophilic N-alkyl substituents increasing binding affinity [1]. The 98% purity specification ensures that fragment screening hits are not confounded by impurity-driven false positives, a critical requirement for SPR and thermal shift assays used in FBDD campaigns. Researchers should prioritize this compound over the 95%-purity 2-ethylbutyl analog when a slightly higher LogP bin and higher purity are required for the fragment library design matrix.

Hsp70-Targeted Antitumor Lead Optimization

The 2-(piperidin-1-yl)ethylamine scaffold architecture of this compound aligns with the N,N′-substituted piperidinamine general formula claimed in US10023565B2 for Hsp70 inhibition [2]. The patent demonstrates that example compounds within this chemotype inhibit the growth of lapatinib-sensitive and lapatinib-resistant breast cancer cell lines and exhibit measurable oral bioavailability (F = 55.51% for Example 36 at 10 mg/kg in mice). This compound serves as a versatile secondary amine intermediate for introducing diverse aromatic or heteroaromatic R-groups via N-alkylation or reductive amination at the 2-methylpentyl-amine nitrogen to generate Hsp70 inhibitor candidate libraries. Procurement of this specific connectivity isomer (2-(piperidin-1-yl)ethylamine core) is essential, as the alternative connectivity isomer N-ethyl-1-(2-methylpentyl)piperidin-3-amine [3] falls outside the exemplification scope of the Hsp70 inhibitor patent.

CNS-Penetrant Chemical Probe Synthesis

With a computed TPSA of approximately 15.3 Ų [3], only 1 hydrogen bond donor, 2 hydrogen bond acceptors, moderate estimated LogP (~2.9–3.2), and low molecular weight (212.37 g/mol), this compound meets multiple criteria for CNS drug-like chemical space as defined by the CNS MPO scoring system [4]. The 2-methyl branching pattern at the pentyl chain provides a sterically defined hydrophobic moiety that is expected to reduce metabolic liability at the benzylic-like position compared to linear pentyl analogs, based on general branched-alkyl metabolic stability principles observed in piperidine series. Medicinal chemists designing CNS-targeted probes should select this compound over unbranched N-pentyl or N-hexyl piperidine-ethylamine analogs to achieve an optimal balance of lipophilicity, TPSA, and predicted metabolic stability.

N-Alkyl Steric Effects in Piperidine SAR Studies

The 2-methyl branch proximity to the secondary amine nitrogen distinguishes this compound from the 3-methylpentyl positional isomer , enabling systematic SAR exploration of steric effects on receptor binding, enzyme inhibition, or physicochemical properties. In sigma receptor pharmacology, even minor alterations in N-alkyl branching pattern have been shown to produce significant shifts in sigma-1 vs. sigma-2 subtype selectivity and in dopamine D4 vs. sigma-1 receptor preference [1]. Researchers conducting alkyl-scan SAR studies should include this compound alongside the 3-methylpentyl and 4-methylpentyl isomers to deconvolute branch-position effects from overall lipophilicity effects.

Application

Selection Property

Validation Focus

Sigma-1 receptor fragment library construction

Branched alkyl lipophilicity and high purity

SPR/thermal shift assay false-positive control

Hsp70 inhibitor medicinal chemistry campaigns

Piperidine-ethylamine scaffold alignment

Cell-growth inhibition endpoint context; oral PK model interpretation

CNS-penetrant chemical probe synthesis

Low TPSA, moderate LogP, minimal HBD

Brain exposure and metabolic stability profiling

N-alkyl steric SAR studies

2-methyl vs. 3-methyl branch position

Sigma-1/2 subtype selectivity and D4 receptor preference

• [1] Tolentino, K.T. et al. (2022). From dopamine 4 to sigma 1: Synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. European Journal of Medicinal Chemistry, 244, 114825. Key SAR: N-alkyl substituent properties critically modulate σ1 vs. D4 selectivity. https://www.sciencedirect.com/science/article/abs/pii/S0223523422007425 View Source
• [2] Institute of Pharmacology & Toxicology, AMMS PLA. US Patent US10023565B2 – N,N′ substituted piperidinamine compounds as Hsp70 inhibitors. Example 36 PK: Cmax 260.28±63.19 ng/mL, T1/2 2.72±2.47 h, F = 55.51±10.90% (mouse, 10 mg/kg p.o.). https://patents.justia.com/patent/20160333002 View Source
• [3] PubChem. N-ethyl-1-(2-methylpentyl)piperidin-3-amine. CID 81711934. TPSA = 15.3 Ų, XLogP3 = 3. https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-1-_2-methylpentyl_piperidin-3-amine View Source
• [4] Wager, T.T. et al. (2010). Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chemical Neuroscience, 1(6), 420–434. View Source